Cas no 1497036-11-9 (n-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide)

• Product Name: n-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide
• CAS No: 1497036-11-9
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 6209227
• PubChem ID: 66006270
• Update Time: 2025-06-08

n-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• CS-0351387
• 1497036-11-9
• N-[(3-aminocyclobutyl)methyl]cyclopropanesulfonamide
• n-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide
• EN300-766775
• AKOS015348397

• Inchi： 1S/C8H16N2O2S/c9-7-3-6(4-7)5-10-13(11,12)8-1-2-8/h6-8,10H,1-5,9H2
• InChI Key： UNTWLPWWXZCYGR-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCC1CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 204.09324893g/mol
• Monoisotopic Mass: 204.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

Additional information on n-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide

Comprehensive Overview of N-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide (CAS No. 1497036-11-9)

N-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide (CAS No. 1497036-11-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclopropanesulfonamide moiety and 3-aminocyclobutyl group, is increasingly studied for its role in drug discovery, particularly in the development of small-molecule therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting protein-protein interactions and signal transduction pathways.

The molecular structure of N-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide combines a cyclopropane ring with a sulfonamide functional group, offering both rigidity and hydrogen-bonding capabilities—key properties for bioactive molecules. The 3-aminocyclobutyl segment introduces a constrained aliphatic amine, which can enhance binding affinity and selectivity in biological systems. This structural combination makes it a valuable scaffold for medicinal chemistry, particularly in the design of central nervous system (CNS) drugs and anti-inflammatory agents, two areas of high interest in current pharmaceutical research.

Recent literature highlights the growing importance of sulfonamide-containing compounds in addressing unmet medical needs, such as neurodegenerative diseases and autoimmune disorders. The N-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide scaffold has shown promise in early-stage studies for modulating enzyme activity and receptor signaling, making it a subject of patents and preclinical investigations. Its drug-like properties, including moderate lipophilicity and hydrogen-bond donor/acceptor balance, align with modern Lipinski's rule of five criteria for oral bioavailability.

From a synthetic chemistry perspective, the preparation of CAS 1497036-11-9 involves multi-step organic transformations, typically starting from cyclopropanesulfonyl chloride and protected 3-aminocyclobutanemethanol. Optimizing its synthesis has become a focus for process chemists, particularly in developing green chemistry approaches that reduce waste and improve atom economy—a hot topic in sustainable pharmaceutical manufacturing. The compound's chiral centers also present opportunities for developing enantioselective synthesis methods, which are crucial for creating optically pure drug candidates.

In the context of computational chemistry and AI-driven drug discovery, N-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide serves as an interesting case study for molecular docking simulations and QSAR modeling. Its moderate size and functional group diversity make it suitable for investigating ligand-protein interactions, particularly with proteins containing allosteric binding sites. These computational approaches are increasingly important in reducing drug development timelines and costs, addressing one of the pharmaceutical industry's most pressing challenges.

The analytical characterization of 1497036-11-9 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography to confirm its structure and purity. These methods are essential for quality control in pharmaceutical development, especially given the current regulatory emphasis on genotoxic impurity control and ICH guidelines compliance. The compound's stability under various pH conditions and temperature ranges is also an active area of investigation, crucial for formulation development.

Looking forward, N-((3-Aminocyclobutyl)methyl)cyclopropanesulfonamide represents an important building block in fragment-based drug discovery (FBDD), where small molecular fragments are screened and optimized into lead compounds. Its balanced physicochemical properties and three-dimensional structure make it particularly valuable for exploring undruggable targets—a major focus in contemporary drug discovery. As research continues, this compound may contribute to breakthroughs in treating challenging diseases while exemplifying the importance of structure-activity relationship (SAR) studies in modern medicinal chemistry.